(2-Methylpropyl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine

• Molecular Formula: C13H21NS
• Molecular Weight: 223.38 g/mol
• IUPAC Name: 2-methyl-N-[1-(4-methylsulfanylphenyl)ethyl]propan-1-amine
• InChI: InChI=1S/C13H21NS/c1-10(2)9-14-11(3)12-5-7-13(15-4)8-6-12/h5-8,10-11,14H,9H2,1-4H3
• InChI Key: MIAMHPTURJQQBG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(C)C1=CC=C(C=C1)SC

Description

(2-Methylpropyl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine is a secondary amine characterized by a branched 2-methylpropyl (isobutyl) group and a substituted phenethyl moiety with a methylsulfanyl (SCH₃) group at the para position of the aromatic ring. Its molecular formula is C₁₃H₂₁NS, with a molecular weight of 223.38 g/mol . The compound is commercially available, with suppliers listed in chemical databases, indicating its relevance in synthetic chemistry and pharmaceutical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Methylpropyl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine can be achieved through several synthetic routes. One common method involves the reaction of 4-(methylsulfanyl)benzaldehyde with 2-methylpropylamine in the presence of a reducing agent such as sodium borohydride. The reaction typically occurs under mild conditions, with the temperature maintained at around 25-30°C. The product is then purified using standard techniques such as recrystallization or column chromatography.

Industrial Production Methods

In an industrial setting, the production of (2-Methylpropyl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine may involve the use of continuous flow reactors to ensure consistent product quality and yield. The process may also incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to achieve the desired purity levels.

Chemical Reactions Analysis

Types of Reactions

(2-Methylpropyl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to its corresponding amine using reducing agents like lithium aluminum hydride.

Substitution: The phenyl ring can undergo electrophilic substitution reactions, such as nitration or halogenation, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid; temperature0-25°C.

Reduction: Lithium aluminum hydride; temperature0-25°C.

Substitution: Nitrating mixture (HNO₃/H₂SO₄), halogens (Cl₂, Br₂); temperature0-50°C.

Major Products Formed

Oxidation: Sulfoxide, sulfone.

Reduction: Corresponding amine.

Substitution: Nitro derivatives, halogenated derivatives.

Scientific Research Applications

(2-Methylpropyl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structural features.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Methylpropyl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets involved are subject to ongoing research, but preliminary studies suggest that the compound may influence cellular signaling pathways and metabolic processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared to analogous amines and derivatives based on substituent variations, molecular properties, and applications. Key structural analogs include:

Table 1: Structural and Functional Comparison

Compound Name	Substituent Variations	Molecular Formula	Molecular Weight (g/mol)	Key Features/Applications
(2-Methylpropyl)({1-[4-(methylsulfanyl)phenyl]ethyl})amine	Isobutyl + 4-(SCH₃)phenethyl	C₁₃H₂₁NS	223.38	High lipophilicity; potential ligand or intermediate
(4-Chlorophenyl)methylamine	4-Cl-benzyl + 4-(SCH₃)phenethyl	C₁₆H₁₈ClNS	291.84	Enhanced electron-withdrawing effects (Cl); possible antimicrobial activity
N-{1-[4-(2-Methylpropyl)phenyl]ethyl}-2-(methylsulfanyl)pyridine-3-carboxamide	Pyridine carboxamide + 4-(isobutyl)phenethyl	C₂₀H₂₅N₂OS	357.49	Amide functionality; potential kinase inhibition
{1-[4-(Methylsulfanyl)phenyl]ethyl}(propyl)amine	Propyl + 4-(SCH₃)phenethyl	C₁₂H₁₉NS	209.35	Reduced steric bulk; higher solubility

Key Findings from Comparative Analysis

Electronic Effects :

• The 4-(methylsulfanyl)phenyl group in the target compound provides moderate electron-donating properties via the sulfur atom, contrasting with the electron-withdrawing 4-Cl substituent in (4-chlorophenyl)methylamine. This difference may influence binding affinity in receptor-ligand interactions .

The pyridine carboxamide analog introduces planar aromaticity and hydrogen-bonding capacity, which could enhance target specificity in drug design .

Synthetic Utility: Derivatives like 3-{1-[4-(2-Methylpropyl)phenyl]ethyl}-1-(morpholinomethyl)-4-(4-nitrobenzylideneamino)-1H-1,2,4-triazole () demonstrate the use of similar amines in Mannich base reactions, highlighting their role in constructing complex heterocycles for bioactive molecules .

Research and Application Insights

• Pharmaceutical Relevance : The methylsulfanyl group is common in protease inhibitors and enzyme modulators due to sulfur’s nucleophilic and redox-active properties. The target compound’s structure aligns with scaffolds used in CNS-targeting agents .